Cas no 2034373-02-7 (N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}morpholine-4-sulfonamide)

• Product Name: N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}morpholine-4-sulfonamide
• CAS No: 2034373-02-7
• MF: C₁₃H₁₈N₄O₄S
• MW: 326.371421337128
• CID: 5334490
• Update Time: 2025-05-23

N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}morpholine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)morpholine-4-sulfonamide
• N-[2-[4-(furan-2-yl)pyrazol-1-yl]ethyl]morpholine-4-sulfonamide
• N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}morpholine-4-sulfonamide

• Inchi： 1S/C13H18N4O4S/c18-22(19,17-5-8-20-9-6-17)15-3-4-16-11-12(10-14-16)13-2-1-7-21-13/h1-2,7,10-11,15H,3-6,8-9H2
• InChI Key： KSMKXTJAAYZCSY-UHFFFAOYSA-N
• SMILES： S(NCCN1C=C(C2=CC=CO2)C=N1)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 449
• XLogP3: -0.5
• Topological Polar Surface Area: 98

Additional information on N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}morpholine-4-sulfonamide

Research Briefing on N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}morpholine-4-sulfonamide (CAS: 2034373-02-7)

In recent years, the compound N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}morpholine-4-sulfonamide (CAS: 2034373-02-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to a class of sulfonamide derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of both a furan and pyrazole moiety in its structure suggests potential interactions with various biological targets, making it a promising candidate for further investigation. Recent studies have explored its synthesis and optimization, with particular emphasis on improving yield and purity for preclinical evaluation.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated its inhibitory effects on certain kinases, which are critical in the regulation of cellular processes. These findings suggest that N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}morpholine-4-sulfonamide could serve as a lead compound for the development of novel kinase inhibitors with potential applications in oncology and autoimmune diseases.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce potential off-target effects. These efforts are supported by advanced computational modeling and high-throughput screening techniques, which have accelerated the identification of optimal derivatives.

In conclusion, N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}morpholine-4-sulfonamide represents a promising scaffold for drug discovery, with ongoing research focusing on its therapeutic potential and mechanistic insights. Future studies will likely delve deeper into its in vivo efficacy and safety profiles, paving the way for potential clinical applications. This briefing underscores the importance of continued investment in the exploration of novel chemical entities like this one, which hold significant promise for addressing unmet medical needs.